Cas no 419561-38-9 (N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide)

• Product Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide
• CAS No: 419561-38-9
• MF: C₁₄H₁₁ClF₃NO₂S
• MW: 349.755851984024
• MDL: MFCD01348410
• CID: 4649727
• PubChem ID: 3761633
• Update Time: 2025-10-31

N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Chloro-2-(trifluoromethyl)phenyl]-4-methyl-Benzenesulfonamide
• N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide
• D86665
• N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzene-1-sulfonamide
• N-?[4-?chloro-?2-?(trifluoromethyl)?phenyl]?-?4-?methyl-Benzenesulfonamide
• 419561-38-9
• MYPZYVWBNICUHX-UHFFFAOYSA-N
• AKOS003961528
• AS-73199

• MDL： MFCD01348410
• Inchi： 1S/C14H11ClF3NO2S/c1-9-2-5-11(6-3-9)22(20,21)19-13-7-4-10(15)8-12(13)14(16,17)18/h2-8,19H,1H3
• InChI Key： MYPZYVWBNICUHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.0151119g/mol
• Monoisotopic Mass: 349.0151119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.6

Additional information on N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide

Comprehensive Overview of N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide (CAS No. 419561-38-9)

N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide, with the CAS number 419561-38-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring a chloro and trifluoromethyl substituent on the phenyl ring, which enhances its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.

The compound's molecular formula and structural properties make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its sulfonamide group is particularly noteworthy, as this functional group is commonly found in bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. Given the rising demand for novel therapeutic agents, N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide is being explored for its potential to address unmet medical needs.

In addition to its pharmaceutical applications, this compound is also relevant in the field of agrochemicals. The presence of the trifluoromethyl group is known to improve the bioavailability and stability of pesticides, making it a key focus for researchers developing next-generation crop protection solutions. With global concerns about food security and sustainable agriculture, compounds like 419561-38-9 are at the forefront of innovation.

From a synthetic chemistry perspective, the preparation of N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide involves multi-step reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are widely discussed in academic literature, reflecting the compound's importance in advancing synthetic methodologies. Researchers are also investigating its green chemistry applications, aiming to reduce environmental impact during production.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical use. Recent studies have focused on optimizing these parameters to enhance its performance in various applications. For instance, its lipophilicity, influenced by the trifluoromethyl group, plays a significant role in its absorption and distribution in biological systems.

Given the growing interest in personalized medicine and targeted therapies, N-[4-chloro-2-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamide is being evaluated for its potential to interact with specific biological targets. Computational modeling and high-throughput screening are often employed to identify its mechanisms of action, making it a promising candidate for further development.

In summary, CAS No. 419561-38-9 represents a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential for innovation continue to drive research efforts worldwide, positioning it as a key player in the future of chemical sciences.